N-((5-(furan-2-yl)isoxazol-3-yl)methyl)benzofuran-2-carboxamide

• IUPAC Name: N-[[5-(furan-2-yl)-1,2-oxazol-3-yl]methyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H12N2O4/c20-17(16-8-11-4-1-2-5-13(11)22-16)18-10-12-9-15(23-19-12)14-6-3-7-21-14/h1-9H,10H2,(H,18,20)
• InChI Key: IEVMVTXNZQHEHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C17H12N2O4
• Molecular Weight: 308.29 g/mol

Description

“N-((5-(furan-2-yl)isoxazol-3-yl)methyl)benzofuran-2-carboxamide” is a complex organic compound that contains several interesting functional groups, including a furan ring, an isoxazole ring, and a carboxamide group. These groups are common in many biologically active compounds and pharmaceuticals.

Molecular Structure Analysis

The compound contains a furan ring, which is a five-membered aromatic ring with oxygen. It also has an isoxazole ring, another five-membered ring containing nitrogen and oxygen. The presence of these heterocycles can have a significant impact on the compound’s chemical properties and potential biological activity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For example, the isoxazole ring can undergo reactions at the nitrogen atom, and the carboxamide group can participate in various condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Furan and benzofuran derivatives are crucial in organic synthesis, serving as building blocks for the construction of complex molecules. For instance, efficient synthetic strategies have been developed for polyfunctionalized benzofuran derivatives, showcasing their utility in creating multifunctional molecules with potential applications in various fields (Guan‐Hua Ma et al., 2014). Moreover, the synthesis and reactivity of specific furan and benzofuran compounds have been explored, leading to the development of novel methodologies for their functionalization and transformation, which is critical for advancing organic synthesis and discovering new materials (А. Aleksandrov et al., 2017).

Medicinal Chemistry and Biological Activity

Furan and benzofuran scaffolds are prominent in medicinal chemistry due to their biological activities. Research on these motifs has led to the discovery of compounds with significant biological activities, including antimicrobial, anticancer, and enzyme inhibition properties. For example, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines containing furan derivatives have shown potent antiprotozoal activity (M. Ismail et al., 2004). Additionally, studies on benzofuran derivatives have revealed potential as inhibitors for key enzymes involved in disease pathways, highlighting the therapeutic potential of furan and benzofuran derivatives in drug development (Y. Matiichuk et al., 2020).

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Isoxazole rings are found in many drugs and can interact with various biological targets, including enzymes and receptors.

Future Directions

The compound could be of interest in medicinal chemistry due to the presence of biologically active functional groups. Further studies could explore its potential biological activities and optimize its properties for potential therapeutic applications.